N-(1-(furan-3-yl)propan-2-yl)acetamide

• IUPAC Name: N-[1-(furan-3-yl)propan-2-yl]acetamide
• InChI: InChI=1S/C9H13NO2/c1-7(10-8(2)11)5-9-3-4-12-6-9/h3-4,6-7H,5H2,1-2H3,(H,10,11)
• InChI Key: KNRUUYJVKCJZRY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NC(=O)C
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• CAS No.: 1787914-69-5

Description

Physical and Chemical Properties Analysis

The physical and chemical properties of “N-(1-(furan-3-yl)propan-2-yl)acetamide” are not explicitly provided in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis of Furan-2-ylacetamides : A study outlines an easy and convenient synthesis method for 2-furan-2-ylacetamides, starting from readily available (Z)-2-en-4-yn-1-ols. This synthesis involves a palladium-catalyzed oxidative aminocarbonylation, followed by intramolecular conjugate addition and acid-promoted aromatization, resulting in furanacetamide derivatives (Gabriele et al., 2006).

• Pyrolysis of Chitin and N-Acetylglucosamine : Another study explores the pyrolysis of N-acetylglucosamine, leading to the production of various acetamidofurans and acetamidopyrones. This process highlights the chemical diversity achievable through pyrolysis and the potential for synthesizing furan-acetamide derivatives from biopolymeric precursors (Franich, Goodin, & Wilkins, 1984).

Structural Analysis and Biological Activity

• Crystal Structure Analysis : The crystal structure of 2-cyano-N-(furan-2-ylmethyl)acetamide has been detailed, revealing the molecular arrangement and interactions within the crystal lattice. Such structural analyses are crucial for understanding the properties and potential reactivity of furan-acetamide compounds (Subhadramma et al., 2015).

• Synthesis and Biological Activity of Furan-2-yl Derivatives : A study on the synthesis, crystal structure, and biological activity of a complex furan-2-ylacetamide derivative emphasizes the potential of these compounds in pharmaceutical applications. The study highlights the importance of structural characterization in identifying biological activity (霍静倩 et al., 2016).

Applications in Environmental and Material Science

• Renewable Amine and Alcohol Formation : Research into the transformation of renewable amide 3-acetamido-5-acetylfuran (3A5AF) explores its potential reactivity and applications in environmental science. This study underscores the versatility of furan-acetamide derivatives in synthesizing environmentally benign chemicals (Liu et al., 2017).

• Selective Transformation in Natural Products : Utilizing polymer-supported N-bromoacetamide for the transformation of furan rings in natural products demonstrates the applicability of acetamide derivatives in synthetic chemistry, particularly in selective transformations and modifications of complex molecules (Santhanakrishnan et al., 2016).

Mechanism of Action

Mode of Action

Furan derivatives have been shown to exhibit various biological activities, including anti-inflammatory effects

Pharmacokinetics

A related compound, (s)-1-(furan-2-yl)propan-1-ol, has been synthesized using a biocatalyst, suggesting that similar compounds may be metabolized by enzymes in the body . The impact of these properties on the compound’s bioavailability is currently unknown.

Result of Action

Given the compound’s potential anti-inflammatory activity